Cas no 1806481-01-5 (3-Cyano-4-formylphenylhydrazine)

• Product Name: 3-Cyano-4-formylphenylhydrazine
• CAS No: 1806481-01-5
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 4934273
• Update Time: 2025-08-04

3-Cyano-4-formylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-formylphenylhydrazine

• Inchi： 1S/C8H7N3O/c9-4-7-3-8(11-10)2-1-6(7)5-12/h1-3,5,11H,10H2
• InChI Key： LSTPCYVJMDBJDR-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1C#N)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 0.3
• Topological Polar Surface Area: 78.9

Additional information on 3-Cyano-4-formylphenylhydrazine

3-Cyano-4-formylphenylhydrazine: A Comprehensive Overview

3-Cyano-4-formylphenylhydrazine, also known by its CAS number 1806481-01-5, is a chemical compound that has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications. This compound is a derivative of phenylhydrazine, with a cyano group at the 3-position and a formyl group at the 4-position on the aromatic ring. The combination of these functional groups makes it a versatile molecule with diverse reactivity and utility in various chemical reactions.

The synthesis of 3-cyano-4-formylphenylhydrazine typically involves multi-step processes, often starting from benzene derivatives. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, leveraging modern catalytic systems and green chemistry principles. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the cyano and formyl substituents on the aromatic ring.

One of the most intriguing aspects of 3-cyano-4-formylphenylhydrazine is its reactivity in various chemical transformations. The presence of both a cyano group and a formyl group introduces unique electronic effects that can influence the molecule's participation in reactions such as nucleophilic substitutions, condensations, and oxidations. Recent studies have demonstrated its utility as a precursor in the synthesis of heterocyclic compounds, which are of great interest in drug discovery and materials science.

In terms of physical properties, 3-cyano-4-formylphenylhydrazine exhibits a melting point that is consistent with other phenylhydrazine derivatives, reflecting its aromatic stability. Its solubility in common organic solvents has been characterized, making it suitable for use in solution-phase reactions. Additionally, spectroscopic analyses (UV-Vis, IR, NMR) have provided insights into its molecular structure and bonding characteristics, further aiding in its application across various chemical disciplines.

The applications of 3-cyano-4-formylphenylhydrazine span multiple areas, including pharmaceuticals, agrochemicals, and advanced materials. In drug discovery, this compound serves as a valuable building block for constructing bioactive molecules with potential therapeutic applications. For example, recent research has highlighted its role in the development of anti-inflammatory agents and anticancer drugs. In agrochemistry, it has been explored as a component in herbicides and fungicides due to its ability to interact with key biological targets.

Beyond traditional applications, 3-cyano-4-formylphenylhydrazine has also found relevance in emerging fields such as nanotechnology and green chemistry. Its ability to act as a reducing agent or catalyst in certain reactions makes it a promising candidate for sustainable chemical processes. For instance, recent studies have investigated its use in the synthesis of carbon-based nanomaterials under mild conditions.

In conclusion, 3-cyano-4-formylphenylhydrazine, with its CAS number 1806481-01-5, stands out as a significant compound in contemporary organic chemistry. Its unique structure, versatile reactivity, and diverse applications underscore its importance across various scientific domains. As research continues to uncover new facets of this molecule's potential, it is poised to play an increasingly vital role in both academic and industrial settings.